(1S)-2-methylidenecyclohexan-1-ol
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Description
(1S)-2-methylidenecyclohexan-1-ol is a chiral cyclohexanol derivative characterized by a methylidene group (-CH₂-) at the 2-position and a hydroxyl group (-OH) at the 1-position of the cyclohexane ring. The (1S) stereochemistry imparts specific spatial and electronic properties, influencing its reactivity and applications in organic synthesis.
Properties
CAS No. |
61187-70-0 |
|---|---|
Molecular Formula |
C7H12O |
Molecular Weight |
112.17 g/mol |
IUPAC Name |
(1S)-2-methylidenecyclohexan-1-ol |
InChI |
InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h7-8H,1-5H2/t7-/m0/s1 |
InChI Key |
GTAPKXQXCYRLRG-ZETCQYMHSA-N |
Isomeric SMILES |
C=C1CCCC[C@@H]1O |
Canonical SMILES |
C=C1CCCCC1O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S)-2-methylidenecyclohexan-1-ol typically involves the use of cyclohexanone as a starting material. One common method is the reduction of cyclohexanone to cyclohexanol, followed by a methylenation reaction to introduce the methylene group. The reaction conditions often involve the use of reagents such as sodium borohydride for the reduction step and methylene iodide with a strong base for the methylenation step.
Industrial Production Methods
In an industrial setting, the production of (1S)-2-methylidenecyclohexan-1-ol may involve catalytic hydrogenation processes and the use of advanced separation techniques to ensure high purity and yield. The scalability of these methods allows for the efficient production of the compound for various applications.
Chemical Reactions Analysis
Types of Reactions
(1S)-2-methylidenecyclohexan-1-ol undergoes several types of chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.
Reduction: The compound can be further reduced to form different alcohol derivatives.
Substitution: The methylene group can participate in substitution reactions, leading to the formation of various substituted cyclohexane derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Halogenating agents such as bromine or chlorine can be used under controlled conditions to achieve substitution reactions.
Major Products
The major products formed from these reactions include cyclohexanone, cyclohexanol, and various substituted cyclohexane derivatives, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
(1S)-2-methylidenecyclohexan-1-ol has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceuticals.
Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.
Mechanism of Action
The mechanism of action of (1S)-2-methylidenecyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with various biomolecules, influencing their structure and function. The methylene group can participate in hydrophobic interactions, further modulating the compound’s activity. These interactions can affect various biological processes, making the compound a valuable tool in research.
Comparison with Similar Compounds
Structural Analogs
The following table summarizes key structural analogs and their properties:
Physical and Chemical Properties
- Reactivity: The methylidene group in (1S)-2-methylidenecyclohexan-1-ol likely enhances reactivity in Diels-Alder reactions due to conjugation with the cyclohexane ring, similar to the compound in . In contrast, (1S,2S)-2-(Dimethylamino)cyclohexan-1-ol leverages its amino group for nucleophilic catalysis . Cyclohexenol derivatives (e.g., 1-methyl-4-(1-methylethyl)-2-cyclohexen-1-ol) exhibit reduced stability compared to saturated analogs, as the double bond increases susceptibility to oxidation .
- Stereochemical Influence: The (1S) configuration in the target compound may confer enantioselectivity in asymmetric synthesis, akin to (1S,2S)-2-(Dimethylamino)cyclohexan-1-ol, which achieves >90% enantiomeric excess in desymmetrization reactions .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
